4-Cyanobenzyl 1-adamantanecarboxylate

• Molecular Formula: C19H21NO2
• Molecular Weight: 295.4 g/mol
• IUPAC Name: (4-cyanophenyl)methyl adamantane-1-carboxylate
• InChI: InChI=1S/C19H21NO2/c20-11-13-1-3-14(4-2-13)12-22-18(21)19-8-15-5-16(9-19)7-17(6-15)10-19/h1-4,15-17H,5-10,12H2
• InChI Key: NCQSJCMASLHBEZ-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)OCC4=CC=C(C=C4)C#N

Description

4-Cyanobenzyl 1-adamantanecarboxylate, also known as CBAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmaceuticals. CBAC is a derivative of adamantanecarboxylic acid and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of 4-Cyanobenzyl 1-adamantanecarboxylate is not fully understood. However, it has been suggested that 4-Cyanobenzyl 1-adamantanecarboxylate exerts its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. 4-Cyanobenzyl 1-adamantanecarboxylate has also been shown to inhibit the activity of certain enzymes that are involved in the replication of the influenza virus, thus preventing viral replication.
Biochemical and Physiological Effects:
4-Cyanobenzyl 1-adamantanecarboxylate has been shown to exhibit low toxicity in animal studies, indicating its potential as a safe and effective drug candidate. Additionally, 4-Cyanobenzyl 1-adamantanecarboxylate has been shown to exhibit good pharmacokinetic properties, including good oral bioavailability and a long half-life, making it a potential candidate for oral drug administration.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-Cyanobenzyl 1-adamantanecarboxylate is its ease of synthesis, which makes it readily available for research purposes. Additionally, 4-Cyanobenzyl 1-adamantanecarboxylate exhibits low toxicity and good pharmacokinetic properties, making it a safe and effective drug candidate. However, one of the limitations of 4-Cyanobenzyl 1-adamantanecarboxylate is its limited solubility in water, which may pose challenges in formulating it for oral administration.

Future Directions

There are several future directions for the research of 4-Cyanobenzyl 1-adamantanecarboxylate. One area of interest is the development of 4-Cyanobenzyl 1-adamantanecarboxylate-based drugs for the treatment of cancer and viral infections. Additionally, further studies are needed to elucidate the mechanism of action of 4-Cyanobenzyl 1-adamantanecarboxylate and to identify potential targets for its therapeutic applications. Another area of future research is the development of novel synthetic methods for 4-Cyanobenzyl 1-adamantanecarboxylate and its derivatives, which may lead to the discovery of new drug candidates with improved pharmacological properties.
Conclusion:
In conclusion, 4-Cyanobenzyl 1-adamantanecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmaceuticals. 4-Cyanobenzyl 1-adamantanecarboxylate exhibits anticancer, antiviral, anti-inflammatory, and antioxidant activities, making it a potential candidate for the treatment of various diseases. Although there are limitations to its use, 4-Cyanobenzyl 1-adamantanecarboxylate has several advantages, including ease of synthesis and good pharmacokinetic properties. Future research on 4-Cyanobenzyl 1-adamantanecarboxylate may lead to the discovery of new drug candidates with improved therapeutic properties.

Synthesis Methods

The synthesis of 4-Cyanobenzyl 1-adamantanecarboxylate involves a multistep process that begins with the reaction of adamantanecarboxylic acid with thionyl chloride to produce the corresponding acid chloride. This intermediate is then reacted with 4-cyanobenzyl alcohol to form 4-Cyanobenzyl 1-adamantanecarboxylate. The process is depicted in the following chemical equation:

Scientific Research Applications

4-Cyanobenzyl 1-adamantanecarboxylate has been extensively studied for its potential applications in the field of pharmaceuticals. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. 4-Cyanobenzyl 1-adamantanecarboxylate has also been studied for its potential use as an antiviral agent, with promising results in inhibiting the replication of the influenza virus. Additionally, 4-Cyanobenzyl 1-adamantanecarboxylate has been shown to exhibit anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of inflammatory and oxidative stress-related diseases.